Cas no 81410-42-6 ( )

  structure
  structure
Product name: 
CAS No:81410-42-6
MF:C20H14O6
MW:350.321566104889
CID:986718
PubChem ID:270045

  Chemical and Physical Properties

Names and Identifiers

    • 5-(1,3-benzodioxol-5-yl)-8a,9-dihydro-8H-[2]benzofuro[6,5-f][1,3]benzodioxol-6-one
    • DTXSID60296846
    • 81410-42-6
    • 5-(1,3-benzodioxol-5-yl)-8a,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8h)-one
    • NSC112137
    • NSC-112137
    •  
    • Inchi: InChI=1S/C20H14O6/c21-20-19-12(7-22-20)3-11-5-16-17(26-9-25-16)6-13(11)18(19)10-1-2-14-15(4-10)24-8-23-14/h1-2,4-6,12H,3,7-9H2
    • InChI Key: FARHQKNGMYOEBH-UHFFFAOYSA-N
    • SMILES: O=C1OCC2Cc3cc4OCOc4cc3C(=C12)c1ccc2OCOc2c1 |t:17|

Computed Properties

  • Exact Mass: 350.07903816g/mol
  • Monoisotopic Mass: 350.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 644
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.2Ų
  • XLogP3: 2.9

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